Cas no 2172371-29-6 (3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2172371-29-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6333867
• PubChem ID: 165517847
• Update Time: 2025-05-19

3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• 2172371-29-6
• 3-[N-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid
• EN300-1507258

• Inchi： 1S/C27H32N2O5/c1-18(10-13-25(30)29(19-11-12-19)15-14-26(31)32)16-28-27(33)34-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： XRQXZBCJYHGRJI-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

Research Briefing on 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2172371-29-6)

In recent years, the compound 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2172371-29-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the selective protection and deprotection of functional groups. The Fmoc group, a widely used protecting group in peptide synthesis, plays a critical role in ensuring the stability and reactivity of the intermediate products. Researchers have reported successful synthesis routes that achieve high yields, making this compound more accessible for further studies.

One of the key areas of interest surrounding this compound is its potential biological activity. Preliminary in vitro studies have demonstrated that 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid exhibits moderate inhibitory effects on certain enzymatic targets, including proteases involved in inflammatory pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these observations and elucidate the underlying mechanisms of action.

In addition to its potential therapeutic applications, this compound has also been explored for its utility in chemical biology research. Its structural complexity and functional group diversity make it a valuable tool for studying protein-protein interactions and designing peptide-based probes. Recent publications have highlighted its use in the development of fluorescent labels and affinity tags, which are essential for visualizing and isolating biomolecules in complex biological systems.

Despite these promising developments, several challenges remain. The stability of 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid under physiological conditions needs to be thoroughly investigated to assess its suitability for in vivo applications. Additionally, the scalability of its synthesis and the potential for side reactions during peptide coupling steps warrant further optimization. Addressing these issues will be critical for advancing the compound's utility in both research and clinical settings.

In conclusion, 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid (CAS: 2172371-29-6) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. Ongoing and future studies will likely shed more light on its applications, paving the way for innovative therapeutic and research tools.